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Compound of Interest

Compound Name: Resorcinol

Cat. No.: B1680541

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with resorcinol. It offers a step-by-step plan for
handling, storage, and disposal to ensure a safe laboratory environment.

Resorcinol is a harmful and irritating compound that requires careful handling.[1][2] It is
harmful if swallowed, causes skin and serious eye irritation, and may cause an allergic skin

reaction.[2][3] Furthermore, it is very toxic to aquatic life, necessitating stringent disposal
protocols.[2][4]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety data for resorcinol.
Adherence to these exposure limits is critical for personnel safety.
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Data Point Value Species Reference

Occupational

Exposure Limits

NIOSH REL (10-hr

TWA) 45 mg/m3 (10 ppm) N/A [5]
NIOSH STEL (15-min) 90 mg/m3 (20 ppm) N/A [5]
ACGIHTLV (8-hr 45 mg/mé (10 ppm) N/A [5]
TWA)

ACGIH STEL (15-min) 90 mg/m3 (20 ppm) N/A [5]
Acute Toxicity

Oral LD50 202 mg/kg Rat [1]
Dermal LD50 3360 mg/kg Rabbit [1]
Inhalation LC50 (1 hr) 21.3 mg/L Rat [1]
Physical Properties

Flash Point 127 °C (260.6 °F) N/A [6]
Autoignition

Temperature 608 °C (1,126.4 °F) N/A [6]

Operational Plan: Handling and Disposal Workflow

The following diagram and procedural steps outline the complete workflow for safely managing
resorcinol in a laboratory setting, from initial preparation to final disposal.
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1. Preparation & Engineering Controls

Verify availability of eyewash station & safety shower

Ensure proper ventilation (fume hood or local exhaust)

2. Don Personal Protective Equipment (PPE)

Wear chemical safety goggles or face shield

Wear compatible gloves (e.g., Nitrile rubber)

Wear protective clothing (lab coat, coveralls)

Y
3. Chemical Handling

Minimize dust generation

l

Avoid contact with skin, eyes, and clothing

l

Store in a cool, dry, well-ventilated area away from light and air

¥

4. Spill & Waste Management

Spill Response:
- Evacuate & secure area
- Use HEPA vacuum or moisten solids
- Collect in sealed container

Waste Disposal:
- Collect all waste in labeled, sealed containers
- Dispose of as hazardous waste per regulations

Click to download full resolution via product page

Caption: Workflow for Safe Resorcinol Handling.
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Procedural Steps for Handling Resorcinol
Preparation and Engineering Controls

» Emergency Equipment: Before starting work, ensure that emergency eye wash fountains
and safety showers are readily available and unobstructed.[1][5]

e Ventilation: Always handle resorcinol in a well-ventilated area.[2] Use a chemical fume
hood, process enclosure, or local exhaust ventilation to keep airborne levels below
recommended exposure limits.[6][7]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles with side shields or a face shield.[4]

[71L8]

o Hand Protection: Use protective gloves resistant to the chemical, such as nitrile or natural
rubber.[2][5] Always inspect gloves before use and use proper removal technique to avoid
skin contact.[7]

o Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin
exposure.[2][6] For tasks with a higher risk of exposure, Tyvek® coveralls may be necessary.

[5]

o Respiratory Protection: If dust or aerosols may be generated or if ventilation is inadequate,
use a NIOSH-approved respirator with organic vapor cartridges and P100 prefilters.[1][5]

Safe Handling and Storage

e General Handling: Avoid contact with eyes, skin, and clothing.[1][4] Minimize the generation
and accumulation of dust.[1][6] Do not eat, drink, or smoke in areas where resorcinol is
handled.[2][4] Wash hands thoroughly after handling and before breaks.[1][9]

o Storage: Store resorcinol in a tightly closed container in a cool, dry, and well-ventilated
location.[1][6][7] Protect containers from air, light, and moisture.[1][5][6] Store away from
incompatible materials such as strong oxidizing agents, acids, and bases.[1][2]
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Spill and Emergency Procedures

e Spill Response:
o Evacuate personnel from the immediate area and secure entry.[5]
o Eliminate all sources of ignition.[5]
o Wear full PPE, including respiratory protection.[1][5]

o To prevent dust from becoming airborne, moisten the spilled material or use a HEPA-
filtered vacuum for cleanup.[5]

o Carefully sweep or vacuum the material and place it into a suitable, sealed container
labeled for disposal.[6][9]

o After the material is collected, ventilate the area and wash the spill site.[5]
o Do not allow spilled material to enter drains or waterways.[1][5][9]
o First Aid:

o Inhalation: Move the exposed individual to fresh air. If breathing is difficult, administer
oxygen. Seek medical advice if irritation or discomfort persists.[1][4]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin
area with plenty of soap and water.[9] If skin irritation or a rash occurs, seek medical
attention.[4][10]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.[4][6] Remove contact lenses if present and easy to do.[4] Seek
immediate medical attention.

o Ingestion: Rinse the mouth with water.[4][9] Call a physician or poison control center
immediately; do not induce vomiting.[6]

Disposal Plan
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o Waste Characterization: It is the responsibility of the waste generator to properly
characterize all waste materials according to applicable federal, state, and local regulations.

[1]

o Disposal Method: Resorcinol and its containers must be disposed of as hazardous waste.[5]
Do not dispose of it with household garbage or allow it to reach sewage systems or open
water.[1] Collect waste material in suitable, closed containers that are properly labeled and
consult with a licensed professional waste disposal service.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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